1-Cyclopropylprop-2-en-1-amine;hydrochloride

• IUPAC Name: 1-cyclopropylprop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C6H11N.ClH/c1-2-6(7)5-3-4-5;/h2,5-6H,1,3-4,7H2;1H
• InChI Key: XQIQMQRQKQWQSI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C1CC1)N.Cl
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol
• CAS RN: 1160756-80-8

Description

1-Cyclopropylprop-2-en-1-amine hydrochloride is a chemical compound with the CAS Number: 1160756-80-8. It has a molecular weight of 133.62 and is typically in the form of a powder. The IUPAC name for this compound is 1-cyclopropylprop-2-en-1-amine hydrochloride.

Molecular Structure Analysis

The InChI code for 1-Cyclopropylprop-2-en-1-amine hydrochloride is 1S/C6H11N.ClH/c1-2-6(7)5-3-4-5;/h2,5-6H,1,3-4,7H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

1-Cyclopropylprop-2-en-1-amine hydrochloride is a powder with a molecular weight of 133.62. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used in productive syntheses as hydrochlorides from cyclopropylacetylene, demonstrating its applicability in generating new ethynyl-extended 1-aminocyclopropanecarboxylic acids and their N-Fmoc-protected derivatives. These developments highlight its potential in synthetic chemistry for creating novel compounds with specific functional groups (Kozhushkov et al., 2010).

Methodological Developments in Organic Synthesis

• A methodology involving the efficient one-pot synthesis of 1-arylcycloprop-2-ene-1-carboxamides showcases the compound's utility in facilitating reactions that yield products with a reactive, strained double bond. This demonstrates its versatility in synthesizing sensitive products (Edwards & Rubin, 2016).
• Dimethylzinc-mediated additions to aldimines using alkenylzirconocenes derived from the compound have been developed for the synthesis of allylic amine and C-cyclopropylalkylamine structures, providing new methodologies for constructing these synthetically valuable amine building blocks (Wipf, Kendall, & Stephenson, 2003).

Catalysis and Selectivity in Synthesis

• The compound contributes to the diastereo- and enantioselective synthesis of polysubstituted aminocyclobutanes and aminocyclopropanes through CuH-catalyzed hydroamination, demonstrating its significant role in the selective formation of biologically active substructures (Feng, Hao, Liu, & Buchwald, 2019).

Applications in Biocatalysis

• Biocatalytic approaches using the compound as a key building block have been explored for the synthesis of the anti-thrombotic agent ticagrelor, showcasing its importance in pharmaceutical synthesis via environmentally benign routes (Hugentobler et al., 2016).

Advanced Organic Transformations

• The compound has been utilized in solvent-controlled, tunable hydrosulfonylation reactions, producing β- or γ-addition products with high selectivity, which emphasizes its adaptability in fine-tuning chemical reactions for specific outcomes (Miao et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302, H315, H319, and H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and using only outdoors or in a well-ventilated area.